Cas no 32804-07-2 (2-Chloro-3-fluoroprop-1-ene)

2-Chloro-3-fluoroprop-1-ene structure
2-Chloro-3-fluoroprop-1-ene structure
Product Name:2-Chloro-3-fluoroprop-1-ene
CAS No:32804-07-2
MF:C3H4ClF
MW:94.5152635574341
CID:293856
PubChem ID:44717193
Update Time:2025-04-19

2-Chloro-3-fluoroprop-1-ene Chemical and Physical Properties

Names and Identifiers

    • 1-Propene,2-chloro-3-fluoro- (9CI)
    • 2-CHLORO-3-FLUOROPROP-1-ENE
    • AKOS006345485
    • DTXSID00660108
    • MFCD07784208
    • 2-chloro-3-fluoro-1-propene
    • 32804-07-2
    • A821424
    • 2-chloro-3-fluoropropene
    • 2-chloranyl-3-fluoranyl-prop-1-ene
    • 2-Chloro-3-fluoroprop-1-ene
    • Inchi: 1S/C3H4ClF/c1-3(4)2-5/h1-2H2
    • InChI Key: ZYVSNYBYAYMMQV-UHFFFAOYSA-N
    • SMILES: ClC(=C)CF

Computed Properties

  • Exact Mass: 93.999
  • Monoisotopic Mass: 93.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 42.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.100
  • Boiling Point: 43-44
  • Flash Point: °C
  • LogP: 1.70840

2-Chloro-3-fluoroprop-1-ene Security Information

  • Hazard Statement: Flammable
  • Hazardous Material Identification: F

2-Chloro-3-fluoroprop-1-ene Pricemore >>

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